N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C17H14ClN3O3/c1-23-14-8-3-2-7-13(14)17-20-15(21-24-17)10-16(22)19-12-6-4-5-11(18)9-12/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: OHKAWUGDPCYLGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC(=NO2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol

Description

N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as CMX-2043, is a small molecule drug candidate that has been developed for the treatment of various diseases such as cardiovascular diseases, diabetes, and cancer.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood, but it is believed to involve the activation of the mitochondrial ATP-sensitive potassium (mitoKATP) channel. This activation leads to the inhibition of mitochondrial permeability transition pore (mPTP) opening, which is a key event in the pathogenesis of various diseases such as heart failure, ischemia-reperfusion injury, and diabetes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to improve cardiac function and reduce infarct size in animal models of myocardial infarction. It has also been shown to reduce oxidative stress and inflammation in animal models of diabetes and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide for lab experiments is its stability and solubility in water, which makes it easy to handle and administer. However, one of the limitations is its low bioavailability, which may require the use of high doses to achieve therapeutic effects.

Future Directions

There are several future directions for the research and development of N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide. One direction is to investigate its potential therapeutic effects in other diseases such as stroke and neurodegenerative diseases. Another direction is to improve its bioavailability and pharmacokinetic properties to enhance its therapeutic efficacy. Finally, further studies are needed to fully understand its mechanism of action and identify potential drug targets for the treatment of various diseases.
Conclusion
In conclusion, this compound is a promising small molecule drug candidate with potential therapeutic effects in various diseases such as cardiovascular diseases, diabetes, and cancer. Its mechanism of action involves the activation of the mitoKATP channel, which leads to the inhibition of mPTP opening. Although there are limitations to its use in lab experiments, further research is needed to fully understand its potential therapeutic effects and identify potential drug targets for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the condensation of 3-chloroaniline with 2-methoxybenzoyl chloride to form 3-chloro-N-(2-methoxybenzoyl)aniline, which is then converted to the corresponding oxadiazole by reaction with hydrazine hydrate and acetic anhydride. The resulting oxadiazole is then treated with acetic anhydride and acetic acid to form this compound.

Scientific Research Applications

N-(3-chlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been extensively studied in various scientific research applications. It has been found to have potential therapeutic effects in cardiovascular diseases such as heart failure, ischemia-reperfusion injury, and atherosclerosis. In addition, it has been shown to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of diabetes and cancer.